Cas no 104131-80-8 (2-Buten-1-amine, 2-methyl-, (Z)-)

2-Buten-1-amine, 2-methyl-, (Z)- structure
104131-80-8 structure
Product Name:2-Buten-1-amine, 2-methyl-, (Z)-
CAS No:104131-80-8
MF:C5H11N
MW:85.1475412845612
CID:1141121
Update Time:2024-07-27

2-Buten-1-amine, 2-methyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-amine, 2-methyl-, (Z)-
    • (Z)-2-Methyl-2-buten-1-amin
    • 2-Buten-1-amine, 2-methyl-, (Z)- (9CI)
    • Inchi: 1S/C5H11N/c1-3-5(2)4-6/h3H,4,6H2,1-2H3/b5-3-
    • InChI Key: PDLOGTOXFRBJKR-HYXAFXHYSA-N
    • SMILES: C(N)/C(/C)=C\C

Computed Properties

  • Exact Mass: 85.08923

Experimental Properties

  • Density: 0.787±0.06 g/cm3(Predicted)
  • Boiling Point: 114.1±9.0 °C(Predicted)
  • PSA: 26.02
  • pka: 10.20±0.29(Predicted)
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